Cas no 2913268-26-3 (3,5-di(2H3)methoxybenzoic acid)

• Product Name: 3,5-di(2H3)methoxybenzoic acid
• CAS No: 2913268-26-3
• MF: C₉H₁₀O₄
• MW: 188.210273265839
• CID: 6784701
• PubChem ID: 167726171
• Update Time: 2025-06-09

3,5-di(2H3)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-BIS(METHOXY-D3)BENZOIC ACID
• EN300-39868395
• 3,5-di(2H3)methoxybenzoic acid
• AT39568
• 2913268-26-3

• Inchi： 1S/C9H10O4/c1-12-7-3-6(9(10)11)4-8(5-7)13-2/h3-5H,1-2H3,(H,10,11)/i1D3,2D3
• InChI Key： IWPZKOJSYQZABD-WFGJKAKNSA-N
• SMILES： O(C([2H])([2H])[2H])C1C=C(C=C(C(=O)O)C=1)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 188.09556927g/mol
• Monoisotopic Mass: 188.09556927g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Additional information on 3,5-di(2H3)methoxybenzoic acid

Comprehensive Analysis of 3,5-di(2H3)methoxybenzoic acid (CAS No. 2913268-26-3): Properties, Applications, and Research Insights

3,5-di(2H3)methoxybenzoic acid (CAS No. 2913268-26-3) is a deuterated derivative of benzoic acid, featuring two deuterium-substituted methoxy groups at the 3 and 5 positions. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique isotopic labeling, which enhances metabolic stability and improves analytical detection in mass spectrometry. The deuterated methoxy groups in this molecule make it a valuable tool for isotope tracing studies, drug metabolism research, and precision medicine applications.

In recent years, the demand for deuterated compounds like 3,5-di(2H3)methoxybenzoic acid has surged, driven by advancements in proteomics and metabolomics. Researchers are increasingly leveraging deuterium-labeled analogs to study enzyme kinetics, protein interactions, and cellular pathways with higher accuracy. The compound’s stability under physiological conditions also makes it a candidate for bioimaging and diagnostic agent development, aligning with the growing focus on personalized therapeutics.

The synthesis of CAS No. 2913268-26-3 involves selective deuteration of methoxy groups, a process optimized for minimal isotopic dilution and high purity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for verifying its structural integrity. Its solubility in organic solvents like DMSO and methanol facilitates its use in in vitro assays, while its low toxicity profile supports safe laboratory handling.

From an industrial perspective, 3,5-di(2H3)methoxybenzoic acid is pivotal in the development of deuterated APIs (active pharmaceutical ingredients). Pharmaceutical companies are investing heavily in deuterium-enriched drugs to prolong drug half-life and reduce dosing frequency—a trend highlighted by FDA-approved deuterated drugs like Deutetrabenazine. This positions CAS No. 2913268-26-3 as a strategic intermediate in next-generation drug design.

Environmental and regulatory considerations further underscore its relevance. Unlike non-deuterated analogs, deuterated compounds often exhibit reduced ecological impact due to their slower degradation rates. This aligns with global initiatives for green chemistry and sustainable synthesis, making 3,5-di(2H3)methoxybenzoic acid a model for eco-friendly research practices.

Looking ahead, the integration of AI-driven drug discovery platforms is expected to accelerate the application of deuterated building blocks. Computational models can predict optimal deuteration sites to maximize therapeutic efficacy, further elevating the importance of compounds like 2913268-26-3. As the scientific community continues to explore isotope effects and molecular stability, this compound will remain at the forefront of innovative research.